Cas no 1044707-29-0 (N-tert-butyl-2-(piperazin-1-yl)acetamide dihydrochloride)

• Product Name: N-tert-butyl-2-(piperazin-1-yl)acetamide dihydrochloride
• CAS No: 1044707-29-0
• MF: C₁₀H₂₃Cl₂N₃O
• MW: 272.21512055397
• MDL: MFCD07290110
• CID: 3110337
• PubChem ID: 16246646
• Update Time: 2025-04-21

N-tert-butyl-2-(piperazin-1-yl)acetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyl)-2-piperazin-1-ylacetamide dihydrochloride
• N-tert-butyl-2-(piperazin-1-yl)acetamide dihydrochloride
• CHEMBL3498429
• MFCD07290110
• N-(tert-Butyl)-2-(piperazin-1-yl)acetamide dihydrochloride
• N-(tert-Butyl)-2-(1-piperazinyl)acetamide diHCl
• 1044707-29-0
• BS-39751
• N-tert-butyl-2-piperazin-1-yl-acetamide dihydrochloride
• CS-0447030
• N-(tert-Butyl)-2-(piperazin-1-yl)acetamidedihydrochloride
• EN300-12029
• SCHEMBL2009825
• N-(tert-Butyl)-2-piperazin-1-ylacetamide dihydrochloride, AldrichCPR
• AKOS030254030
• N-tert-butyl-2-piperazin-1-ylacetamide;dihydrochloride
• N-(tert-Butyl)-2-(1-piperazinyl)acetamide dihydrochloride
• DRBNGRMRFXBUEE-UHFFFAOYSA-N

• MDL： MFCD07290110
• Inchi： 1S/C10H21N3O.2ClH/c1-10(2,3)12-9(14)8-13-6-4-11-5-7-13;;/h11H,4-8H2,1-3H3,(H,12,14);2*1H
• InChI Key： DRBNGRMRFXBUEE-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(CN1CCNCC1)NC(C)(C)C

Computed Properties

• Exact Mass: 271.1218178g/mol
• Monoisotopic Mass: 271.1218178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų